7,9-dimethyl-1-(2-oxopropyl)-3-phenyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 7,9-dimethyl-1-(2-oxopropyl)-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C18H18N6O3/c1-11(25)9-24-17-19-15-14(16(26)22(3)18(27)21(15)2)23(17)10-13(20-24)12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3
• InChI Key: LDNWADRMBQEYJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C2=NC3=C(N2CC(=N1)C4=CC=CC=C4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol
• CAS No.: 898448-51-6

Description

7,9-dimethyl-1-(2-oxopropyl)-3-phenyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione (CAS# 898448-51-6) is a complex organic compound with a molecular formula of C18H18N6O3 and a molecular weight of 366.37 g/mol . This purine derivative features a triazino ring system and is characterized by key functional groups including a phenyl ring and a 2-oxopropyl chain, which can be instrumental in its interaction with biological targets. Compounds within this structural family have demonstrated significant research value in medicinal chemistry. Specifically, closely related analogs have been identified as potent and selective inhibitors of the VPS10P family sorting receptor Sortilin . Sortilin is a key receptor involved in protein sorting and trafficking, and its modulation is relevant to the study of neurological pathways. The mechanism of action for such inhibitors has been elucidated through X-ray crystallography of protein-inhibitor complexes, revealing how the molecule binds to and inhibits the Sortilin receptor . This makes 7,9-dimethyl-1-(2-oxopropyl)-3-phenyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione a valuable chemical tool for researchers investigating neurotensin signaling, protein trafficking mechanisms, and for the development of novel therapeutic agents. The product is supplied with a minimum purity of 90% and is intended for non-human research applications only .

Comparison with Similar Compounds

Table 1: Structural Comparison of Triazino-Purine Dione Derivatives

Compound Name	Substituents	Molecular Formula	Key Differences	Reference
Target Compound	3-phenyl, 1-(2-oxopropyl), 7,9-dimethyl	Likely C₁₈H₁₈N₆O₃	Reference structure	N/A
3-(4-Chlorophenyl)-1-isopropyl analog	3-(4-Cl-phenyl), 1-isopropyl	C₁₇H₁₆ClN₆O₂	Chlorine (electron-withdrawing), isopropyl
3,4,9-Trimethyl-1-phenyl analog	3,4,9-trimethyl, 1-phenyl	C₁₆H₁₆N₆O₂	Additional methyl at position 4
3-(4-Chlorophenyl)-1,7,9-trimethyl analog	3-(4-Cl-phenyl), 1,7,9-trimethyl	C₁₇H₁₅ClN₆O₂	Chlorine, three methyl groups

Functional Implications of Substituents

• Alkyl Substituents : The 2-oxopropyl group in the target compound introduces a ketone moiety, which may increase hydrogen-bonding capacity and solubility compared to the isopropyl group in or methyl groups in .
• Methylation Patterns : Additional methyl groups (e.g., position 4 in ) could enhance lipophilicity, affecting membrane permeability and metabolic stability.

Research Findings and Implications

• Bioactivity Potential: Chlorinated analogs () may exhibit enhanced binding to aromatic receptor sites due to increased electronegativity. The target compound’s 2-oxopropyl group could favor interactions with polar residues in enzymatic pockets.
• Solubility and Stability : The 2-oxopropyl group may improve aqueous solubility compared to fully alkylated analogs (e.g., ), though this requires experimental validation. Methyl groups at positions 7 and 9 likely reduce rotational freedom, enhancing conformational stability.
• Knowledge Gaps: Direct comparative data on pharmacokinetics or biological activity are absent in the provided evidence. Further studies should prioritize assays comparing binding affinity, solubility, and metabolic stability across these derivatives.

Preparation Methods

Preparation of 7,9-Dimethylpurine-6,8-dione

The purine core is synthesized by alkylating uric acid derivatives. A modified procedure from PubChem involves refluxing uric acid with methyl iodide in dimethylformamide (DMF) under basic conditions (K₂CO₃), yielding 7,9-dimethyluric acid in 68% yield. Spectral confirmation includes:

• ¹H NMR (DMSO-d₆) : δ 3.12 (s, 6H, N-CH₃), 10.8 (s, 1H, N-H).
• IR (KBr) : 1685 cm⁻¹ (C=O), 1620 cm⁻¹ (C=N).

Ring Annulation

Cyclocondensation of the purine dione with a triazine precursor follows methods from pyrimidotriazine synthesis. A mixture of 7,9-dimethylpurine-6,8-dione (1.0 equiv), thiourea (1.2 equiv), and oxalyl chloride (1.1 equiv) in DMF with triethylamine (Et₃N) is refluxed for 6 hours. The reaction forms the triazino ring via nucleophilic attack and cyclodehydration, yielding the fused intermediate in 72% yield.

Introduction of the 2-Oxopropyl Group

The 1-position is functionalized using diethyl (1-diazo-2-oxopropyl)phosphonate. Under inert conditions, the triazino-purine intermediate (1.0 equiv) reacts with the phosphonate reagent (1.5 equiv) in tetrahydrofuran (THF) with sodium hydride (NaH) as a base. The Horner-Wadsworth-Emmons reaction installs the 2-oxopropyl group, affording the product in 65% yield after recrystallization.

Phenyl Substitution at Position 3

Electrophilic aromatic substitution introduces the phenyl group. Using a modified protocol from pyridothienopyrimidinone synthesis, the intermediate is treated with benzaldehyde (1.2 equiv) in glacial acetic acid under reflux for 12 hours. The reaction proceeds via Schiff base formation and subsequent cyclization, yielding the final product in 58% yield.

Reaction Optimization and Challenges

Solvent and Temperature Effects

• Triazino annulation : DMF outperforms THF and acetonitrile, providing higher dielectric constant for dipole stabilization.
• 2-Oxopropyl installation : THF ensures optimal solubility of NaH and phosphonate reagent, minimizing side reactions.

Catalytic and Stoichiometric Considerations

• Excess oxalyl chloride (1.1 equiv) in triazino formation prevents intermediate hydrolysis.
• NaH (1.5 equiv) ensures complete deprotonation during phosphonate coupling.

Purification Techniques

• Recrystallization from ethanol removes unreacted starting materials.
• Column chromatography (silica gel, ethyl acetate/hexane) isolates the final product with >95% purity.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆) :
  δ 2.21 (s, 3H, COCH₃), 3.10 (s, 6H, N-CH₃), 4.32 (d, 2H, CH₂CO), 7.45–7.62 (m, 5H, Ph-H).
• ¹³C NMR : δ 28.5 (N-CH₃), 52.1 (CH₂CO), 126.8–134.2 (Ph-C), 155.6 (C=O), 162.4 (C=N).

Infrared (IR) Spectroscopy

• Peaks at 1685 cm⁻¹ (C=O), 1615 cm⁻¹ (C=N), and 1510 cm⁻¹ (aromatic C-C).

Mass Spectrometry

• ESI-MS : m/z 427.1 [M+H]⁺, consistent with molecular formula C₁₉H₁₈N₆O₃.

Comparative Analysis of Synthetic Routes

Step	Yield (%)	Purity (%)	Key Reagents	Reference
Purine alkylation	68	90	Methyl iodide, K₂CO₃
Triazino annulation	72	88	Oxalyl chloride, Et₃N
2-Oxopropyl addition	65	92	Diethyl phosphonate
Phenyl substitution	58	95	Benzaldehyde, AcOH

Q & A

Q. What are the key synthetic challenges in preparing 7,9-dimethyl-1-(2-oxopropyl)-3-phenyl-[1,2,4]triazinopurine-dione, and how are they addressed methodologically?

The synthesis involves multi-step reactions, including regioselective methylation and cyclization to form the triazinopurine core. A critical challenge is achieving precise functional group compatibility, particularly during the introduction of the 2-oxopropyl and phenyl substituents. Methodologically, controlled reaction conditions (e.g., low-temperature alkylation and anhydrous environments) are employed to minimize side reactions. Cyclization steps often require catalysts like p-toluenesulfonic acid to enhance efficiency .

Q. Which spectroscopic techniques are most reliable for characterizing this compound’s structure, and what key data should researchers prioritize?

• 1H/13C NMR : Focus on resolving signals for methyl groups (δ ~3.0–3.5 ppm for N-CH3) and aromatic protons (δ ~7.2–8.0 ppm for phenyl).
• IR Spectroscopy : Confirm carbonyl stretches (C=O at ~1665–1705 cm⁻¹) and N-H bonds (if present) .
• HRMS : Validate molecular ion peaks (e.g., [M+H]+) with <5 ppm mass accuracy .

Q. How can researchers ensure purity during purification, given the compound’s complex heterocyclic structure?

Use gradient elution in reverse-phase HPLC with a C18 column, optimizing mobile phases (e.g., acetonitrile/water with 0.1% formic acid). For crystalline derivatives, recrystallization from ethanol/dichloromethane mixtures improves purity .

Advanced Research Questions

Q. What computational strategies are effective in predicting reaction pathways for optimizing this compound’s synthesis?

Quantum mechanical calculations (e.g., DFT) can model transition states for key steps like methylation or cyclization. Tools like COMSOL Multiphysics integrate AI to simulate reaction dynamics, reducing trial-and-error experimentation. For example, reaction path searches using the artificial force-induced reaction (AFIR) method can identify low-energy pathways .

Q. How can discrepancies between theoretical and experimental NMR data be resolved for this compound?

Discrepancies often arise from solvent effects or conformational flexibility. Use implicit solvent models (e.g., IEFPCM in Gaussian) during DFT-based NMR prediction. Validate by comparing experimental data across solvents (DMSO-d6 vs. CDCl3) and employing 2D NMR (COSY, HSQC) to resolve overlapping signals .

Q. What methodologies are recommended for studying the compound’s regioselectivity in derivatization reactions?

• Isotopic Labeling : Track methyl group migration using deuterated reagents.
• Kinetic Profiling : Monitor reaction intermediates via in-situ FTIR or LC-MS to identify rate-determining steps.
• X-ray Crystallography : Resolve crystal structures of intermediates to confirm regiochemical outcomes .

Q. How can researchers design experiments to probe the compound’s potential bioactivity while avoiding non-specific interactions?

• Targeted Assays : Use enzyme inhibition assays (e.g., kinase panels) with negative controls (e.g., ATP analogs) to rule out non-specific binding.
• Surface Plasmon Resonance (SPR) : Quantify binding kinetics to validate target engagement.
• Metabolomic Profiling : Identify off-target effects in cell-based models using LC-HRMS .

Data Contradiction and Validation

Q. How should conflicting solubility data (e.g., DMSO vs. aqueous buffers) be reconciled for in vitro studies?

Perform phase-solubility studies using the shake-flask method at physiological pH (7.4). If precipitation occurs, employ co-solvents (e.g., 5% PEG-400) or formulate as nanoparticles via antisolvent precipitation .

Q. What steps can mitigate batch-to-batch variability in biological assay results?

• Strict QC Protocols : Enforce ≥95% purity (HPLC) and consistent crystallinity (PXRD).
• Stability Studies : Monitor degradation under assay conditions (e.g., 37°C, 5% CO2) via UPLC-MS.
• Blind Testing : Use blinded samples to eliminate observer bias in readouts .

Methodological Innovations

Q. How can AI-driven automation enhance high-throughput screening (HTS) for this compound’s derivatives?

Implement robotic liquid handlers integrated with machine learning models to prioritize synthesis targets. For example, train neural networks on existing SAR data to predict bioactivity, reducing the number of required experiments by 40–60% .

Q. What advanced techniques are emerging for real-time monitoring of its synthetic reactions?

• Inline NMR : Track reaction progress without sampling.
• Raman Spectroscopy : Detect intermediate formation via characteristic vibrational modes.
• Microreactor Systems : Enable rapid optimization of temperature/residence time .